Cas no 134952-04-8 (4-(5-Amino-1,3,4-thiadiazol-2-yl)benzene-1,2-diol)

• Product Name: 4-(5-Amino-1,3,4-thiadiazol-2-yl)benzene-1,2-diol
• CAS No: 134952-04-8
• MF: C₈H₇N₃O₂S
• MW: 209.225079774857
• CID: 1016876
• PubChem ID: 136238010
• Update Time: 2024-11-02

4-(5-Amino-1,3,4-thiadiazol-2-yl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,4-(5-amino-1,3,4-thiadiazol-2-yl)-(9CI)
• 4-(5-amino-3H-1,3,4-thiadiazol-2-ylidene)-2-hydroxycyclohexa-2,5-dien-1-one
• 4-(5-amino-1,3,4-thiadiazol-2-yl)benzene-1,2-diol
• 1,2-benzenediol,4-(5-amino-1,3,4-thiadiazol-2-yl)-
• D73439
• 134952-04-8
• CHEMBL4211637
• CS-0067385
• 4-(5-Amino-1,3,4-thiadiazol-2-yl)benzene-1,2-diol

• Inchi： 1S/C8H7N3O2S/c9-8-11-10-7(14-8)4-1-2-5(12)6(13)3-4/h1-3,12-13H,(H2,9,11)
• InChI Key： YLRSEAOZQCCMNH-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 209.02589765g/mol
• Monoisotopic Mass: 209.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121
• XLogP3: 1